Cas no 62541-35-9 (1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)-)

1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)- structure
62541-35-9 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)-
CAS No:62541-35-9
MF:C13H11Br2NO2
MW:373.039942026138
CID:441005
PubChem ID:13152825
Update Time:2025-04-19

1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)-
    • 4,5-dibromo-1-(2-phenylethyl)pyrrole-2-carboxylic acid
    • 4,5-Dibromo-1-(2-phenylethyl)-1H-pyrrole-2-carboxylic acid
    • DTXSID20522436
    • SCHEMBL11623646
    • 62541-35-9
    • Inchi: 1S/C13H11Br2NO2/c14-10-8-11(13(17)18)16(12(10)15)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,17,18)
    • InChI Key: MZHCQTRKOYHYLU-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(=O)O)N1CCC1C=CC=CC=1)Br

Computed Properties

  • Exact Mass: 370.91563
  • Monoisotopic Mass: 370.91565g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.23
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